Cas no 5005-40-3 (3-Pyridineacetonitrile,a-phenyl-)
5005-40-3 structure
Product Name:3-Pyridineacetonitrile,a-phenyl-
CAS No:5005-40-3
MF:C13H10N2
MW:194.231902599335
CID:381778
PubChem ID:270956
Update Time:2025-04-19
3-Pyridineacetonitrile,a-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridineacetonitrile,a-phenyl-
- (+/-)-2-phenyl-2-(1-piperidinyl)ethanenitrile
- 1-(a-Cyanobenzyl)-piperidine
- 2-(pyrid-3-yl)phenylacetonitrile
- 2-phenyl-2-(3-pyridyl)acetonitrile
- 2-phenyl-2-(piperidin-1-yl)acetonitrile
- 2-phenyl-2-(pyridin-3-yl)acetonitrile
- 2-Phenyl-2-piperidinoacetonitrile
- 2-piperidino-2-phenylacetonit
- ACETONITRILE, 2-PHENYL-2-PIPERIDINO-
- Phenyl-[3]pyridyl-acetonitril
- phenyl-[3]pyridyl-acetonitrile
- USAF A-2217
- alpha-Phenyl-3-pyridylacetonitrile
- DRXYWEDFYCDJKC-UHFFFAOYSA-N
- 5005-40-3
- phenyl(pyridin-3-yl)acetonitrile
- SCHEMBL2842596
- NSC-114161
- 2-Phenyl-2-(pyrid-3-yl)-acetonitrile
- 87534-89-2
- DTXSID401007617
- NSC114161
- 2-phenyl-2-pyridin-3-ylacetonitrile
-
- Inchi: 1S/C13H10N2/c14-9-13(11-5-2-1-3-6-11)12-7-4-8-15-10-12/h1-8,10,13H
- InChI Key: DRXYWEDFYCDJKC-UHFFFAOYSA-N
- SMILES: N1C=CC=C(C=1)C(C#N)C1C=CC=CC=1
Computed Properties
- Exact Mass: 194.0845
- Monoisotopic Mass: 194.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 36.7Ų
Experimental Properties
- Density: 1.124
- Boiling Point: 344.9°Cat760mmHg
- Flash Point: 120.7°C
- Refractive Index: 1.589
- PSA: 36.68
- LogP: 2.73708
3-Pyridineacetonitrile,a-phenyl- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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